Cas no 1787914-84-4 (4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide
• CAS No: 1787914-84-4
• MF: C₁₅H₁₈FNO₄S
• MW: 327.371126651764
• CID: 5404085
• Update Time: 2025-06-13

4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzenesulfonamide
• 4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide

• Inchi： 1S/C15H18FNO4S/c1-3-21-15-5-4-13(9-14(15)16)22(18,19)17-11(2)8-12-6-7-20-10-12/h4-7,9-11,17H,3,8H2,1-2H3
• InChI Key： XNJGYWKYHQQXGW-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)CC2C=COC=2)(=O)=O)=CC=C(OCC)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide

Introduction to 4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide (CAS No. 1787914-84-4)

4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide, identified by its CAS number 1787914-84-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, including its aromatic backbone, fluoro and ethoxy substituents, and the unique N-[1-(furan-3-yl)propan-2-yl] side chain, contribute to its complex interactions with biological targets.

The presence of a fluoro group at the 3-position of the benzene ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In contrast, the ethoxy group at the 4-position introduces additional electronic and steric effects that can modulate the compound's reactivity and biological activity. The N-[1-(furan-3-yl)propan-2-yl] moiety further diversifies the molecule's chemical landscape, providing a potential site for hydrogen bonding and other non-covalent interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential pharmacological properties of 4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide with greater precision. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and infectious diseases. For instance, preliminary docking studies have indicated that this sulfonamide derivative could interact with bacterial enzymes involved in metabolic pathways critical for bacterial survival, making it a promising candidate for further development as an antimicrobial agent.

The sulfonamide core of this molecule is a well-established pharmacophore in drug discovery, known for its ability to form stable hydrogen bonds with biological targets. This characteristic has been leveraged in the development of antibiotics, anti-inflammatory drugs, and even anticancer agents. The specific arrangement of substituents in 4-ethoxy-3-fluoro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide may enhance its selectivity for certain biological pathways while minimizing off-target effects. Such selectivity is crucial for improving therapeutic outcomes and reducing potential side effects.

In light of these properties, researchers have been investigating 4-ethoxy-3-fluoro-N-[1-(furan-3-y l)propan -2 -y l]benzene -1 -sulfon amide as a lead compound for novel therapeutic agents. Its unique structural motif suggests potential applications in modulating enzyme activity, receptor binding, and cellular signaling pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. While further experimental validation is necessary to fully elucidate its pharmacological profile, the preliminary data are encouraging and warrant deeper exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The introduction of fluorine-containing intermediates necessitates specialized handling conditions to prevent degradation or unwanted side reactions. Nevertheless, modern synthetic methodologies have made it feasible to produce such intricate molecules on a scale suitable for both research and potential industrial applications.

The role of computational tools in predicting the biological behavior of 4 -eth oxy -3 -fluoro -N-[ 1 -( furan -3 -y l ) propan -2 -y l ]benzene -1 -sulf on amide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this molecule might interact with proteins and other biomolecules at an atomic level. These simulations help identify key binding residues and optimize lead structures before costly wet-lab experiments are conducted. Such integration of computational chemistry with experimental pharmacology has accelerated the drug discovery process significantly.

From a medicinal chemistry perspective, 4 -eth oxy -3 -fluoro -N-[ 1 -( furan -3 -y l ) propan -2 -y l ]benzene -1 -sulf on amide exemplifies how structural diversity can be leveraged to develop novel therapeutics. The combination of electronic effects from fluorine substitution with steric influences from bulky side chains allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This balance is essential for creating compounds that not only demonstrate promising preclinical activity but also translate effectively into clinical success.

Future research directions may focus on exploring analogs of this sulfonamide derivative to identify more potent or selective derivatives through structure-based drug design approaches. Additionally, 4 -eth oxy -3 -fluoro-N-[ 1 -( furan -3-y l ) propan yl ]benzene yl]-sulf on amide could serve as a scaffold for developing combination therapies by being paired with other bioactive molecules targeting different aspects of a disease pathway.